Cas no 926-09-0 (1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6))

1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6) structure

926-09-0 structure

Product name:1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6)

CAS No:926-09-0

MF:C₂H₆S

MW:68.1710095405579

MDL:MFCD00044687

CID:804166

PubChem ID:24865904

1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6) Chemical and Physical Properties

Names and Identifiers

- Methane-d3, thiobis-(9CI)
- DIMETHYL-D6 SULFIDE
- 1,1’-Thiobismethane-
- 1,1’-Thiobismethane-d3
- 1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6)
- DiMethyl sulfide-d6
- (Methyl sulfide)-d6
- Hexadeuterodimethyl sulfide
- (Methyl sulfide)-d6 (7CI, 8CI)
- (Dimethyl sulfide)-d6
- Di(methyl-d3) sulfide
- Hexadeuteriodimethyl sulfide
- Methyl-1,1,1-d3 sulfide
- Perdeuteriodimethyl sulfide
- DB-319211
- EINECS 213-133-6
- DTXSID80239058
- QMMFVYPAHWMCMS-WFGJKAKNSA-N
- Di((2H3)methyl) sulphide
- Dimethyl sulfide-d6, 99 atom % D
- 926-09-0
- 1,1'-Thiobismethane-d3
- trideuterio(trideuteriomethylsulfanyl)methane
- AKOS015912413
- 1,1'-Thiobismethane-d3 (Dimethyl Sulfide-d6)
- MDL： MFCD00044687
- Inchi： 1S/C2H6S/c1-3-2/h1-2H3/i1D3,2D3
- InChI Key： QMMFVYPAHWMCMS-WFGJKAKNSA-N
- SMILES： S(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

Exact Mass: 74.019021
Monoisotopic Mass: 74.019021
Isotope Atom Count: 6
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 3
Rotatable Bond Count: 0
Complexity: 2.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Tautomer Count: nothing
Surface Charge: 0
XLogP3: 0.9
Topological Polar Surface Area: 1

Experimental Properties

Color/Form: Not determined
Density: 0.928 g/mL at 25 °C(lit.)
Boiling Point: 36.5 °C(lit.)
Flash Point: Fahrenheit: -34.6 ° f
Celsius: -37 ° c
Refractive Index: n20/D 1.431(lit.)
Solubility: Not determined

1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6) Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225
Warning Statement： P210-P233-P303+P361+P353-P370+P378-P403+P235-P501
Hazardous Material transportation number：UN1164 - class 3 - PG 2 - Dimethyl sulfide
WGK Germany：1
Hazard Category Code： 22-36/37/38-41
Safety Instruction： 16-23-26-36
Hazardous Material Identification：

1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6) Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Cooke Chemical	S760678-1g	Dimethyl sulfide-d6	926-09-0	99atom%D	1g	RMB 318.91	2025-02-21
TRC	T348002-250mg	1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6)	926-09-0		250mg	$ 227.00	2023-09-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	416452-5G	1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6)	926-09-0	99 atom % D	5G	1049.6	2021-05-13
A2B Chem LLC	AB72982-250mg	Dimethyl sulfide-d6	926-09-0		250mg	$338.00	2024-07-18
A2B Chem LLC	AB72982-5g	Dimethyl sulfide-d6	926-09-0		5g	$1794.00	2024-07-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	416452-1G		926-09-0		1G	￥424.96	2023-01-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	416452-1G	1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6)	926-09-0		1g	¥479.1	2025-01-16
TRC	T348002-5g	1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6)	926-09-0		5g	$ 1748.00	2023-09-05

1,1’-Thiobismethane-d3 (Dimethyl Sulfide-d6) Production Method

Synthetic Routes 1

2206-27-1

926-09-0

Reaction Conditions

1.1 Catalysts: Diglyme

Reference

: A high yield synthesis of dimethyl sulfide-d6, and preparation of chloro(dimethyl sulfide-d6)gold(I) and trichloro(dimethyl sulfide-d6)gold(III)

Shaw, C. Frank III; Cancro, Margaret P.; Butler, Ian S., Journal of Labelled Compounds and Radiopharmaceuticals, 1979, 16(6), 827-31

Synthetic Routes 2

2206-27-1

926-09-0

Reaction Conditions

1.1 Catalysts: Thiophenol

Reference

: Practical synthesis of deuterium-labeled methyl sulfide, methyl disulfide, methanethiol, and methanesulfenyl compounds

Kim, Jhong K.; Lingman, Eric; Caserio, Marjorie C., Journal of Organic Chemistry, 1978, 43(23), 4545-6

Synthetic Routes 3

2206-27-1

926-09-0

87228-53-3

7282-94-2

Reaction Conditions

1.1 30 min, 160 °C

Reference

: Direct 1,2-Oxosulfenylation of Acetylenic Sulfones with DMSO

Fu, Duo; Dong, Jun; Wang, Jiayi; Xu, Jiaxi, Asian Journal of Organic Chemistry, 2021, 10(7), 1756-1764

Synthetic Routes 4

594-09-2

2206-27-1

926-09-0

676-96-0

Reaction Conditions

1.1 Catalysts: (OC-6-35)-[2,4-Bis(1,1-dimethylethyl)-6-[[rel-(1R,4R)-hexahydro-4-methyl-1H-1,4-… Solvents: DMSO-d6

Reference

: Faster oxygen atom transfer catalysis with a tungsten dioxo complex than with its molybdenum analog

Arumuganathan, T.; Mayilmurugan, Ramasamy; Volpe, Manuel; Moesch-Zanetti, Nadia C., Dalton Transactions, 2011, 40(31), 7850-7857

Synthetic Routes 5

2206-27-1

926-09-0

Reaction Conditions

1.1 Reagents: Ammonium bromide ; reflux

Reference

: Electron transfer in peroxide-nucleophile interactions. Reaction of tert-butyl peroxybenzoates with sulfide

Hendrickson, William H. Jr., 1974, , ,